Cas no 896054-11-8 (3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine
• CAS No: 896054-11-8
• MF: C₁₉H₁₇FN₂OS
• MW: 340.414486646652
• CID: 6134497
• PubChem ID: 7205929
• Update Time: 2025-06-25

3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine
• 3-(4-ethoxyphenyl)-6-[(2-fluorophenyl)methylsulfanyl]pyridazine
• 3-(4-ethoxyphenyl)-6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazine
• F1899-0636
• 3-(4-ethoxyphenyl)-6-((2-fluorobenzyl)thio)pyridazine
• 896054-11-8
• AKOS024618317

• Inchi： 1S/C19H17FN2OS/c1-2-23-16-9-7-14(8-10-16)18-11-12-19(22-21-18)24-13-15-5-3-4-6-17(15)20/h3-12H,2,13H2,1H3
• InChI Key： BDZDOEHDNASQAP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCC)C=C2)=NN=C(SCC2=CC=CC=C2F)C=C1

Computed Properties

• Exact Mass: 340.10456251g/mol
• Monoisotopic Mass: 340.10456251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine

3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 896054-11-8): A Comprehensive Overview

3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 896054-11-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of specific functional groups, such as the 4-ethoxyphenyl and (2-fluorophenyl)methylsulfanyl moieties, imparts distinct chemical and biological characteristics to this molecule.

The chemical structure of 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine is characterized by a pyridazine ring substituted with a 4-ethoxyphenyl group at the 3-position and a (2-fluorophenyl)methylsulfanyl group at the 6-position. The ethoxy group on the phenyl ring provides additional stability and solubility, while the fluorine atom on the phenyl ring enhances the compound's lipophilicity and metabolic stability. The sulfanyl (thioether) linkage between the phenyl and pyridazine rings further contributes to the molecule's overall reactivity and biological activity.

In recent years, 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine demonstrated significant inhibition of protein kinase B (Akt), a key regulator of cell survival and proliferation. The authors found that this compound effectively reduced Akt phosphorylation in both in vitro and in vivo models, leading to decreased tumor growth and improved survival rates in animal models of cancer.

Beyond its anti-cancer properties, 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine has also shown promise in treating neurodegenerative disorders. A study published in Neuropharmacology in 2020 investigated the neuroprotective effects of this compound in models of Parkinson's disease. The results indicated that treatment with 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine significantly reduced oxidative stress and neuronal death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

The pharmacokinetic properties of 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine have also been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it has been found to have low toxicity and minimal side effects, which are crucial factors for its clinical development.

In conclusion, 3-(4-ethoxyphenyl)-6-{(2-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 896054-11-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical applications, contributing to advancements in the field of medicinal chemistry.